N-(2-ethoxyphenyl)-1-(phenylacetyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1-(2-phenylacetyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-2-27-20-11-7-6-10-19(20)23-22(26)18-12-14-24(15-13-18)21(25)16-17-8-4-3-5-9-17/h3-11,18H,2,12-16H2,1H3,(H,23,26)
• InChI Key: WGIAEIJWUKEPQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CCN(CC2)C(=O)CC3=CC=CC=C3
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

N-(2-ethoxyphenyl)-1-(phenylacetyl)-4-piperidinecarboxamide, commonly known as EPPC, is a chemical compound that has gained significant attention in the field of scientific research. EPPC is a piperidine derivative that has been synthesized using a specific method, which will be discussed in This compound has shown potential in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. This paper aims to provide an overview of the synthesis method of EPPC, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions for research.

Mechanism of Action

The mechanism of action of EPPC is not fully understood. However, it is known to interact with various receptors in the central nervous system, including dopamine and serotonin receptors. EPPC has been shown to have a high affinity for dopamine D2 receptors, which are involved in the regulation of mood, behavior, and movement. EPPC has also been shown to have an affinity for serotonin 5-HT2A receptors, which are involved in the regulation of mood and cognition.
Biochemical and Physiological Effects
EPPC has been shown to have various biochemical and physiological effects. In vitro studies have shown that EPPC can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. EPPC has also been shown to have antioxidant properties, which can protect cells from oxidative damage. In vivo studies have shown that EPPC can reduce pain and inflammation in animal models of arthritis. EPPC has also been shown to have neuroprotective effects, which can protect neurons from damage and death.

Advantages and Limitations for Lab Experiments

EPPC has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. EPPC has also been extensively studied, and its effects on various receptors and enzymes are well characterized. However, EPPC has some limitations for lab experiments. It has a low solubility in water, which can limit its use in aqueous solutions. EPPC also has a high affinity for dopamine D2 receptors, which can limit its use in studies that require the selective activation of other receptors.

Future Directions

There are several future directions for research on EPPC. One possible direction is to study its effects on other receptors and enzymes involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to study the pharmacokinetics and pharmacodynamics of EPPC in animal models and humans. This can provide valuable information on the optimal dosing and administration of EPPC for therapeutic purposes. Additionally, the development of novel synthetic methods for EPPC can improve the yield and purity of the final product, making it more accessible for scientific research.

Scientific Research Applications

EPPC has shown potential in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, EPPC has been studied for its potential as an analgesic and anti-inflammatory agent. In pharmacology, EPPC has been studied for its effects on the central nervous system, including its potential as a neuroprotective agent. In neuroscience, EPPC has been studied for its effects on dopamine and serotonin receptors, which are involved in various neurological disorders.